Cas no 1207007-86-0 (3-[(4-chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-[(4-chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1207007-86-0
• MF: C₂₀H₁₅ClN₂OS
• MW: 366.863902330399
• CID: 5392672
• Update Time: 2025-05-26

3-[(4-chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methyl]-7-(4-methylphenyl)thieno[3,2-d]pyrimidin-4-one
• 3-[(4-chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C20H15ClN2OS/c1-13-2-6-15(7-3-13)17-11-25-19-18(17)22-12-23(20(19)24)10-14-4-8-16(21)9-5-14/h2-9,11-12H,10H2,1H3
• InChI Key： FBANBZROZJFEOW-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(=O)C2SC=C(C3=CC=C(C)C=C3)C=2N=1

Additional information on 3-[(4-chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 3-[(4-Chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1207007-86-0)

3-[(4-Chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1207007-86-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The thienopyrimidine scaffold is a versatile core structure that has been extensively studied for its ability to modulate various biological targets. The presence of the 4-chlorophenyl and 4-methylphenyl substituents in the structure of 3-[(4-Chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one adds to its complexity and enhances its potential for targeted drug design. These substituents can influence the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability, which are crucial factors in drug development.

Recent studies have highlighted the potential of 3-[(4-Chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-[(4-Chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has also shown significant antiviral activity against several viral strains. Research conducted at the National Institutes of Health demonstrated that this compound effectively inhibits the replication of influenza virus and herpes simplex virus (HSV) by interfering with viral entry and replication mechanisms. These findings suggest that it could be developed into a broad-spectrum antiviral agent.

The anticancer potential of 3-[(4-Chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These results indicate that 3-[(4-Chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one could be a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic profile of 3-[(4-Chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has been extensively characterized to ensure its suitability for clinical applications. Studies have shown that it exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Additionally, it has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile.

In conclusion, 3-[(4-Chlorophenyl)methyl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1207007-86-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.